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Compound of Interest

Compound Name: Hexyl laurate

Cat. No.: B1194852

An In-depth Technical Guide to Hexyl Laurate

For Researchers, Scientists, and Drug Development Professionals

Hexyl laurate (CAS No. 34316-64-8) is the ester formed from the reaction of hexyl alcohol and
lauric acid.[1] This molecule is a medium-chain fatty acid ester that sees extensive use in the
cosmetics and personal care industries as an emollient, skin-conditioning agent, solvent, and
viscosity-controlling agent.[2][3] It is valued for its ability to impart a light, non-greasy, and silky

feel to formulations, enhancing their spreadability and sensory profile. Beyond cosmetics, it
also finds application as a flavoring agent and in various industrial processes.[3][4]

Chemical Structure and Identification

Hexyl laurate, with the IUPAC name hexyl dodecanoate, is structurally composed of a C12
saturated fatty acid (lauric acid) esterified with a C6 alcohol (n-hexanol).[2][3] This structure
contributes to its oily nature and its affinity for lipid-based environments.

o |[UPAC Name: hexyl dodecanoate[3]
e Chemical Formula: C1sH3602
e Canonical SMILES: CCCCCCCCCCCC(=0)0OCccccCcC[3]

e INChl: INChI=1S/C18H3602/c1-3-5-7-9-10-11-12-13-14-16-18(19)20-17-15-8-6-4-2/h3-
17H2,1-2H3[3]
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e InChiKey: CMBYOWLFQAFZCP-UHFFFAOYSA-N[3]

Physicochemical Properties

Hexyl laurate is a colorless to slightly yellow oily liquid that is practically odorless.[5][6] It is
insoluble in water but soluble in alcohol and miscible with oils.[6] Its key physical and chemical
properties are summarized below.

Property Value Reference
Molecular Weight 284.5 g/mol [3]

Boiling Point 326 -334°C [5][6]
Melting Point -3.4°C [7]

Density (Specific Gravity) 0.86 g/cm?3 [6]

Vapor Pressure 1.32 mm Hg at 25 °C [8]

Water Solubility Insoluble [6]

LogP (Octanol/Water Partition
- 7.6 [3]
Coefficient)

Experimental Protocols: Synthesis of Hexyl Laurate

Hexyl laurate is commercially produced through the direct esterification of n-hexanol with
lauric acid.[6] Enzymatic synthesis using lipases has gained significant attention as a "greener"
alternative to traditional chemical catalysis. Lipases offer high specificity and operate under
milder conditions.

Lipase-Catalyzed Synthesis in a Solvent-Free System

This protocol is based on the optimization of hexyl laurate synthesis using an immobilized
lipase from Rhizomucor miehei (Lipozyme IM-77) in a solvent-free environment.[9]

1. Materials:

e Lauric acid
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1-Hexanol
Immobilized lipase (e.g., Lipozyme IM-77)
Phosphate buffer for pH adjustment of lipase (pH memory)

. Equipment:

Orbital shaking water bath or similar temperature-controlled reactor
Reaction vials
Analytical equipment for monitoring conversion (e.g., Gas Chromatography)

. Methodology:

Enzyme Preparation: Prepare the immobilized lipase. If creating a pH memory, pretreat the
enzyme with a specific pH buffer (e.g., pH 5.9) and then dry it.[9]

Reaction Setup: In a reaction vial, combine lauric acid and 1-hexanol. The molar ratio of the
substrates can be varied for optimization.

Enzyme Addition: Add the prepared immobilized lipase to the substrate mixture. An
optimized amount might be around 25.4 mg/mL.[9]

Reaction Conditions: Place the reaction vials in a shaker bath set to the optimal temperature
(e.g., 58.2 °C) and agitate for the specified reaction time (e.g., 40.6 minutes).[9]

Monitoring and Analysis: At the end of the reaction, separate the enzyme from the product
mixture. The molar conversion of lauric acid to hexyl laurate can be determined by
analyzing the remaining fatty acid content via titration or by direct product quantification
using gas chromatography.

Continuous Biosynthesis in a Packed-Bed Bioreactor

For larger-scale production, a continuous process using a packed-bed bioreactor offers

advantages in efficiency and productivity.[10]

1

. Materials:

Lauric acid

1-Hexanol

Immobilized lipase (e.g., Lipozyme IM-77)
Solvent (e.g., n-hexane)

. Equipment:
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o Packed-bed reactor column

» High-performance liquid chromatography (HPLC) pump or peristaltic pump
o Temperature-controlled water jacket for the reactor

e Substrate reservoir

3. Methodology:

» Reactor Packing: Pack the column with a specific amount of immobilized lipase (e.g., 1.5 g).
[10]

o Substrate Preparation: Prepare a solution of 1-hexanol and lauric acid in the chosen solvent
(e.g., n-hexane). An optimized substrate molar ratio of 1-hexanol to lauric acid is 1:2.[10]

e Reaction Execution: Pump the substrate mixture continuously through the packed-bed
reactor at a controlled flow rate (e.g., 4.5 mL/min) and temperature (e.g., 45 °C).[10]

e Product Collection and Analysis: Collect the effluent from the reactor outlet. The production
rate and conversion can be determined by analyzing samples of the effluent using gas
chromatography. Under optimal conditions, molar conversions can exceed 97%.[10]

Applications in Research and Drug Development

Hexyl laurate's primary functions are related to its physical properties as an emollient and
solvent.

o Topical and Transdermal Formulations: As a non-irritating and mild emollient, it serves as a
vehicle for lipid-soluble active pharmaceutical ingredients (APIs).[6][11] Its ability to form an
occlusive layer on the skin can enhance the penetration of certain drugs and prevent
moisture loss.[2] It is effective in dissolving drugs due to its high polarity.[11]

 Viscosity Modifier: In creams, lotions, and gels, hexyl laurate can be used to adjust the
viscosity, which affects the product's texture, feel, and release characteristics of the
incorporated APL.[2]

e Solvent Properties: Its solvent capabilities are utilized in various cosmetic and
pharmaceutical preparations to dissolve other components of the formulation.[2]

Process Diagrams
Synthesis Workflow
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The following diagram illustrates the general workflow for the enzymatic synthesis of hexyl

laurate.

Reactant Preparation

Biocatalyst

Immobilized Lipase

' n-Hexanol '

Caption: Workflow for the enzymatic synthesis of hexyl laurate.
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This diagram shows the relationship between the core properties of hexyl laurate and its

primary applications.
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Caption: Properties of hexyl laurate leading to its applications.

Safety and Toxicology

Hexyl laurate is considered safe for its intended use in cosmetic products.[1][5] The Cosmetic
Ingredient Review (CIR) Expert Panel concluded that alkyl esters, including hexyl laurate, are
safe in the current practices of use and concentration when formulated to be non-irritating.[1][3]
It is generally non-toxic, non-sensitizing, and non-comedogenic, making it suitable for a wide
range of skin types.[5][12] Safety data sheets indicate that the substance does not meet the
criteria for classification as hazardous under GHS regulations.[12] It is not classified as acutely
toxic, a skin/eye irritant, a mutagen, a carcinogen, or a reproductive toxicant.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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